(2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile

• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-2-(5-methyl-3-phenyl-3,4-dihydropyrazol-2-yl)acetonitrile
• InChI: InChI=1S/C19H19N3O/c1-14-12-17(15-8-4-3-5-9-15)22(21-14)18(13-20)16-10-6-7-11-19(16)23-2/h3-11,17-18H,12H2,1-2H3
• InChI Key: OMRBGBHCGXEENR-UHFFFAOYSA-N
• SMILES: CC1=NN(C(C1)C2=CC=CC=C2)C(C#N)C3=CC=CC=C3OC
• solubility: 21.8 [ug/mL]

Description

(2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile, also known as MPAA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a signaling pathway that plays a role in inflammation and cancer.
Biochemical and Physiological Effects:
(2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has been shown to have various biochemical and physiological effects, including anti-inflammatory, antitumor, and analgesic properties. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines, and to induce apoptosis in cancer cells. (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has also been shown to have analgesic properties, reducing pain in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile in lab experiments is its wide range of potential applications. It has been shown to have anti-inflammatory, antitumor, and analgesic properties, making it a promising candidate for the development of new drugs. However, one limitation of using (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile in lab experiments is its potential toxicity. It has been shown to have cytotoxic effects on some cell lines, and further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile. One direction is the development of new drugs based on its chemical structure. (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has been shown to have anti-inflammatory, antitumor, and analgesic properties, making it a promising candidate for the development of new drugs. Another direction is the investigation of its mechanism of action. Further studies are needed to determine how (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile inhibits the activity of COX-2 and NF-κB. Finally, the safety and efficacy of (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile need to be further studied to determine its potential as a therapeutic agent.

Synthesis Methods

(2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile can be synthesized using a three-step reaction process. First, 2-methoxybenzaldehyde is reacted with ethyl acetoacetate in the presence of a base to form 2-(2-methoxyphenyl)-3-oxobutanoic acid ethyl ester. Next, this compound is reacted with hydrazine hydrate to form 2-(2-methoxyphenyl)-3-hydrazinobutanoic acid ethyl ester. Finally, this compound is reacted with 3-methyl-5-phenyl-4,5-dihydro-1H-pyrazole-1-carboxylic acid chloride in the presence of a base to form (2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile.

Scientific Research Applications

(2-methoxyphenyl)(3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)acetonitrile has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to have anti-inflammatory, antitumor, and analgesic properties, making it a promising candidate for the development of new drugs.